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Compound of Interest

Compound Name: Estradiol 3-Valerate

CAS No.: 21881-45-8

Cat. No.: B137792 Get Quote

Executive Summary
Estradiol 3-Valerate (E2V) is a potent synthetic estrogen and a known endocrine-disrupting

chemical (EDC). It poses significant risks to reproductive health and aquatic ecosystems even

at nanogram-level concentrations.

Immediate Core Directives:

NEVER dispose of E2V (solid or liquid) down the drain.

SEGREGATE all E2V waste into Incineration-Only streams (RCRA Hazardous or

Pharmaceutical Waste).

DECONTAMINATE surfaces using a two-step method: Solubilization (Surfactant/Alcohol)

followed by Oxidation (Bleach).

Risk Assessment & Scientific Rationale
To ensure compliance and safety, researchers must understand the physicochemical reasons

behind these strict protocols.

Toxicology & Environmental Persistence[2]
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Reproductive Toxicity (Category 1B): E2V can damage fertility and the unborn child.[1][2] It

acts by binding to Estrogen Receptors (ER

and ER

), triggering gene expression changes at extremely low titers.[3]

Aquatic Toxicity: The steroid ring structure is highly stable in the environment. The Predicted

No-Effect Concentration (PNEC) for aquatic chronic toxicity is approximately 0.1 ng/L [1].[4]

[5] Standard wastewater treatment plants (WWTP) often fail to fully degrade steroidal esters,

leading to feminization of aquatic species downstream.[3]

Lipophilicity: E2V is hydrophobic. In a spill scenario, it will not dissolve in water, making

simple aqueous wiping ineffective.[3] It requires organic solvents or surfactants for removal.

Regulatory Classification (USA Focus)
RCRA Status: While Estradiol (base) is explicitly listed as U073 (Toxic Waste) under the

Resource Conservation and Recovery Act (RCRA), Estradiol Valerate is an ester derivative.

However, best practice and many state regulations dictate treating it as U-Listed equivalent

or Hazardous Pharmaceutical Waste under EPA 40 CFR Part 266 Subpart P [2].[3]

Disposal Code: Manage as Hazardous Waste (often coded as toxic and persistent).

Waste Segregation & Disposal Protocols
Solid Waste (Powders, Contaminated PPE)
All solid materials contaminated with E2V must be destroyed via high-temperature incineration

to break the phenanthrene ring structure.[3]
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Waste Type Container Specifications Labeling Requirements

Pure Substance

(Expired/Unused)

Black RCRA Hazardous Waste

Container (or Yellow

Chemotherapy/Trace container

if permitted by local EHS).

"Hazardous Waste: Estradiol

Valerate. Toxic. Carcinogen."

Contaminated PPE (Gloves,

Weigh boats)

Double-bagged in chemically

resistant polyethylene bags (4

mil thickness).[3]

"Trace Contaminated:

Estrogenic Waste."

Sharps (Needles/Syringes)

Red Biohazard/Sharps

container (Incineration

designated).

"Sharps - Incinerate Only."

Liquid Waste (Stock Solutions, HPLC Waste)
Liquid waste requires strict segregation based on solvent composition.[3]

Aqueous Solutions: Collect in High-Density Polyethylene (HDPE) carboys. Do not adjust pH.

Organic Solvents (HPLC): Collect in solvent waste carboys. Ensure compatibility (e.g.,

segregate halogenated vs. non-halogenated).

Protocol:

Triple rinse empty stock vials with ethanol/methanol.

Add rinsate to the Organic Liquid Waste container.

Deface the empty vial label and dispose of the vial in Glass/Sharps waste.

Spill Response & Decontamination
Standard aqueous cleaners are ineffective due to E2V's lipophilicity.

The "Solubilize-Then-Oxidize" Protocol
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This two-step mechanism ensures the steroid is lifted from the surface and then chemically

degraded.

Step 1: Solubilization (Lift)

Agent: 70% Ethanol or warm soapy water (detergent).

Mechanism: The surfactant/solvent encapsulates the hydrophobic steroid, lifting it off the

benchtop.

Action: Spray area, wipe with absorbent pads.[3] Discard pads as Solid Hazardous Waste.

Step 2: Oxidation (Destroy)

Agent: 10% Freshly prepared Sodium Hypochlorite (Bleach).

Mechanism: Oxidative cleavage of the steroid ring system, rendering it biologically inactive.

Action: Apply bleach solution.[6] Allow 15 minutes contact time. Wipe clean with water to

remove corrosive residue.

Emergency Spill Workflow (Diagram)
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Figure 1: Decision matrix for Estradiol Valerate spill remediation, emphasizing the two-step

decontamination process.

Decision Logic for Waste Classification
Use this logic flow to determine the correct disposal stream for your specific experimental

output.

Waste Generated Physical State?

Solid / PPE

Liquid / Solution

Concentration?

Solvent Waste
(No Drain Disposal)

Trace (<3%)

Bulk / Stock

Yellow Bin
(Trace Chemo/Incinerate)

Black Bin
(RCRA Hazardous)

Click to download full resolution via product page

Figure 2: Waste stream classification logic. Note that liquid waste is never poured down the

drain regardless of concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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